Cas no 1256360-52-7 (3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester)

• Product Name: 3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester
• CAS No: 1256360-52-7
• MF: C₁₇H₂₇BFNO₂
• MW: 307.211188554764
• MDL: MFCD18087733
• CID: 828544
• PubChem ID: 53217281
• Update Time: 2025-04-19

3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-2-methylpropan-2-amine
• 3-(t-Butylaminomethyl)-2-fluorophenylboronic acid pinacol ester
• B-2783
• X0486
• DTXSID30682373
• AKOS022184062
• MFCD18087733
• F73314
• 3-(tert-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester
• 1256360-52-7
• CS-0176668
• N-[[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-2-methylpropan-2-amine
• 3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester
• BS-26499
• DB-365681
• N-{[2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-2-methylpropan-2-amine
• TERT-BUTYL({[2-FLUORO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL})AMINE

• MDL： MFCD18087733
• Inchi： 1S/C17H27BFNO2/c1-15(2,3)20-11-12-9-8-10-13(14(12)19)18-21-16(4,5)17(6,7)22-18/h8-10,20H,11H2,1-7H3
• InChI Key： QSTPYABMTQPCDR-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1B1OC(C)(C)C(C)(C)O1)CNC(C)(C)C

Computed Properties

• Exact Mass: 307.21200
• Monoisotopic Mass: 307.2118874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49000
• LogP: 3.40390